Cas no 2171186-68-6 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid
- EN300-1491931
- 2171186-68-6
- (2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid
-
- Inchi: 1S/C26H24N2O5/c1-15-11-12-17(24(29)27-16(2)25(30)31)13-23(15)28-26(32)33-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22H,14H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m1/s1
- InChI Key: ZVQOKQUFUSFCLM-MRXNPFEDSA-N
- SMILES: O(C(NC1C=C(C(N[C@@H](C(=O)O)C)=O)C=CC=1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 444.16852187g/mol
- Monoisotopic Mass: 444.16852187g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 105Ų
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491931-0.05g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 0.05g |
$1912.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-0.1g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 0.1g |
$2002.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-0.25g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 0.25g |
$2093.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-0.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 0.5g |
$2185.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-1.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 1g |
$2276.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-2.5g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 2.5g |
$4458.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-5.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 5g |
$6597.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-10.0g |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 10g |
$9781.0 | 2023-06-05 | ||
| Enamine | EN300-1491931-50mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 50mg |
$1912.0 | 2023-09-28 | ||
| Enamine | EN300-1491931-100mg |
(2R)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylphenyl]formamido}propanoic acid |
2171186-68-6 | 100mg |
$2002.0 | 2023-09-28 |
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid
Introduction to (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid (CAS No. 2171186-68-6)
(2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid (CAS No. 2171186-68-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-protected amino acid derivative, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and properties make it an essential component in the development of novel therapeutic agents.
The chemical structure of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group is particularly advantageous due to its ease of removal under mild conditions, making it a preferred choice for many synthetic protocols.
Recent advancements in the field have highlighted the importance of Fmoc-protected amino acid derivatives in the development of targeted drug delivery systems. These compounds can be tailored to interact with specific biological targets, such as enzymes or receptors, thereby enhancing their therapeutic efficacy while minimizing side effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to create prodrugs that are selectively activated at the site of action, improving drug stability and reducing systemic toxicity.
The synthesis of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid typically involves several steps, including the protection of the amino group with the Fmoc moiety, followed by the formation of the amide bond with a substituted benzaldehyde. The final step involves deprotection and purification to obtain the desired product. This multi-step process requires precise control over reaction conditions and reagents to ensure high yields and purity.
In addition to its role in peptide synthesis, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid has shown promise in other areas of chemical biology. For example, it can be used as a building block for the synthesis of small molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their disruption can lead to various diseases. By designing molecules that selectively interfere with these interactions, researchers aim to develop new therapeutic strategies for conditions such as cancer and neurodegenerative disorders.
The physicochemical properties of (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid have been extensively studied to optimize its use in various applications. It exhibits good solubility in organic solvents and can be readily purified using techniques such as column chromatography or high-performance liquid chromatography (HPLC). These properties make it suitable for large-scale production and industrial applications.
Moreover, recent research has explored the potential of Fmoc-protected amino acid derivatives in the development of advanced materials for biomedical applications. For instance, these compounds can be incorporated into hydrogels or nanoparticles to create drug delivery systems with enhanced biocompatibility and controlled release profiles. A study published in Biomaterials demonstrated that Fmoc-functionalized hydrogels could be used for sustained release of therapeutic agents, offering a promising approach for localized treatment of diseases.
In conclusion, (2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid (CAS No. 2171186-68-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an essential tool for the synthesis of bioactive molecules and peptides, as well as for the development of advanced drug delivery systems. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.
2171186-68-6 ((2R)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylphenylformamido}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)